Ethyl 2-(4-trifluoromethylphenyl)cyanoacetate
Cat. No. B8612661
M. Wt: 257.21 g/mol
InChI Key: OGMSPCSXFYDAKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06562989B2
Procedure details
Method A of the above general procedure was followed using 4-bromobenzotrifluoride (226 mg, 1.01 mmol), ethyl cyanoacetate (123 mg, 1.09 mmol), pentaphenylferrocenyl ligand (14 mg, 0.020 mmol) and Pd(dba)2 (6.0 mg, 0.010 mmol). The reaction mixture was purified by column chromatography on silica gel (1:3 dichloromethane/hexanes) to give the desired product (213 mg, 82%) as a colorless oil: 1H NMR (CDCl3) δ 7.71-7.69 (m, 2H), 7.63-7.60 (m, 2H), 4.80 (s, 1H), 4.27 (dq, 7.2, 1.2 Hz, 2H), 1.30 (t, 7.2 Hz, 3H). 13C{1H} NMR (CDCl3) δ 164.28, 133.81, 131.66 (q, 33.0 Hz), 128.55, 126.38 (q, 3.7 Hz), 123.68 (q, 272.3 Hz), 115.00, 63.78, 43.52, 13.89.
Name
Yield
82%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][C:5]([C:8]([F:11])([F:10])[F:9])=[CH:4][CH:3]=1.[C:12]([CH2:14][C:15]([O:17][CH2:18][CH3:19])=[O:16])#[N:13]>C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.[Pd]>[F:9][C:8]([F:11])([F:10])[C:5]1[CH:6]=[CH:7][C:2]([CH:14]([C:12]#[N:13])[C:15]([O:17][CH2:18][CH3:19])=[O:16])=[CH:3][CH:4]=1 |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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226 mg
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Type
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reactant
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Smiles
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BrC1=CC=C(C=C1)C(F)(F)F
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Step Two
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Name
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Quantity
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123 mg
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Type
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reactant
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Smiles
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C(#N)CC(=O)OCC
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Step Three
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Name
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Quantity
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6 mg
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Type
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catalyst
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Smiles
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C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was purified by column chromatography on silica gel (1:3 dichloromethane/hexanes)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC(C1=CC=C(C=C1)C(C(=O)OCC)C#N)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 213 mg | |
| YIELD: PERCENTYIELD | 82% | |
| YIELD: CALCULATEDPERCENTYIELD | 82% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
